tert-Butyl 1-(6-chloro-4,5-dimethylpyridazin-3-yl)piperidin-4-yl(methyl)carbamate

• Molecular Formula: C17H27ClN4O2
• Molecular Weight: 354.9 g/mol
• IUPAC Name: tert-butyl N-[1-(6-chloro-4,5-dimethylpyridazin-3-yl)piperidin-4-yl]-N-methylcarbamate
• InChI: InChI=1S/C17H27ClN4O2/c1-11-12(2)15(20-19-14(11)18)22-9-7-13(8-10-22)21(6)16(23)24-17(3,4)5/h13H,7-10H2,1-6H3
• InChI Key: UVGQDKASMXFUKZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN=C1N2CCC(CC2)N(C)C(=O)OC(C)(C)C)Cl)C

Description

Tert-Butyl 1-(6-chloro-4,5-dimethylpyridazin-3-yl)piperidin-4-yl(methyl)carbamate is a useful research compound. Its molecular formula is C17H27ClN4O2 and its molecular weight is 354.9 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

Heat a mixture of 3,6-dichloro-4,5-dimethylpyridazine (11.0 g, 62.1 mmol), tert-butyl methyl(piperidin-4-yl)carbamate (23.3 g, 109 mmol), and powdered K2CO3 (17.2 g, 124 mmol) in DMSO (310 mL) at 120° C. for 2 d. Cool the reaction mixture, dilute with H2O, and filter off the solid. Rinse the solid with H2O, and dry under vacuum at 45° C. Dissolve the solid in CH2Cl2, and pass the solution through a pad of silica gel, eluting with CH2Cl2. Concentrate the organic layer under reduced pressure to obtain the title compound as a yellow solid (14.3 g, 65%). ES/MS m/z (35Cl) 355.0 (M+1).